N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H25N5O/c1-17-23(20-10-6-4-7-11-20)19(3)28(27-17)15-14-25-24(30)22-16-26-29(18(22)2)21-12-8-5-9-13-21/h4-13,16H,14-15H2,1-3H3,(H,25,30)
• InChI Key: QSAXMJMBLCUNFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCCN3C(=C(C(=N3)C)C4=CC=CC=C4)C
• Molecular Formula: C24H25N5O
• Molecular Weight: 399.5 g/mol
• CAS No.: 2034353-00-7

Description

N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C24H25N5O and its molecular weight is 399.498. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Mechanism Studies

Several studies focus on the synthesis and reaction mechanisms of pyrazole derivatives, highlighting their importance in medicinal chemistry and material science. For example, the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea demonstrates ANRORC rearrangement and N-formylation, suggesting a complex chemical behavior important for the development of novel compounds (Ledenyova et al., 2018).

Anticancer and Antimicrobial Activities

Research on pyrazole derivatives often explores their biological activities, including anticancer and antimicrobial properties. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines show potent cytotoxic activities against various cancer cell lines, hinting at the therapeutic potential of pyrazole-based compounds in oncology (Deady et al., 2003).

Biological Evaluations

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, further indicating the relevance of pyrazole derivatives in developing new drugs with specific biological targets (Rahmouni et al., 2016).

Antioxidant, Antitumor, and Antimicrobial Activities

Compounds based on pyrazolopyridines have been synthesized and their activities tested, revealing their potential as antioxidants, antitumors, and antimicrobials. This showcases the versatility of pyrazole derivatives in addressing various health-related challenges (El‐Borai et al., 2013).

Structural and Spectral Studies

Detailed structural and spectral analyses of pyrazole-4-carboxylic acid derivatives have been conducted, emphasizing the importance of these studies in understanding the properties and potential applications of these compounds (Viveka et al., 2016).